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IRX4310 (also known as AGN194310) is a synthetic, orally available small molecule that functions as a

potent pan-retinoic acid receptor (RAR) antagonist [1] [2]. It binds to all three RAR subtypes (RARα,

RARβ, and RARγ) with high affinity and does not affect Retinoid X Receptor (RXR) subtypes [2].

Property Description

Systematic Name 4-[2-[4-(4-Ethylphenyl)-2,2-dimethyl-2H-1-benzothiopyran-6-yl]ethynyl]benzoic
acid [2]

Molecular Formula C₂₈H₂₄O₂S [1] [2]

Molecular Weight 424.55 g/mol [2]

CAS Number 229961-45-9 [1] [2]

Physical Form White to beige powder [2]

Mechanism of
Action

Retinoic Acid Receptor (RAR) Antagonist [1] [2]

Solubility and Stock Solution Preparation

The primary data available indicates solubility in DMSO. Preparation of a stock solution in DMSO is a

standard and reliable method for in vitro cellular assays.
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Parameter Value / Recommendation

Solubility in DMSO 2 mg/mL (clear solution) [2]

Recommended Stock
Concentration

2-10 mM in DMSO

Storage Aliquot and store at -20°C or below. Avoid repeated freeze-thaw

cycles.

Detailed Protocol for 2 mg/mL (~4.7 mM) Stock Solution

Equipment & Materials: Analytical balance, 1.5 mL microcentrifuge tube, anhydrous DMSO, powder
of IRX4310 (AGN194310).

Weighing: Accurately weigh 2 mg of IRX4310.
Dissolution: Transfer the powder to a tube and add 1.0 mL of anhydrous DMSO.

Mixing: Vortex the mixture for 1-2 minutes or until the solution is clear. A brief sonication in a water
bath sonicator (5-10 minutes) can aid in complete dissolution.

Quality Check: Visually inspect the solution. It should be clear and without visible particles.

Formulation Strategies and Troubleshooting

For experiments requiring aqueous solutions, the DMSO stock must be diluted into an aqueous buffer.

Solubility issues commonly arise at this stage.
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(BSA, Cyclodextrins)
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Strategy 3

Switch to in vivo
Oral Administration

Strategy 4
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FAQ: Addressing Common Solubility Issues

Q1: My compound precipitates when I add the DMSO stock to the cell culture medium. What can I

do?

A: This is a common challenge. You can:
Reduce Final DMSO: Ensure the final DMSO concentration in your assay is as low as possible

(typically ≤0.1%). You may need to prepare a more concentrated stock in DMSO to achieve
this.

Use a Solubilizing Agent: Add bovine serum albumin (BSA, 0.1-1.0%) or hydroxypropyl-β-
cyclodextrin (HPBCD) to your assay buffer. These agents can help sequester the compound

and keep it in solution.
Sequential Dilution: Perform a stepwise dilution. First, dilute your DMSO stock into a small

volume of a compatible solvent like ethanol or PEG-400, then dilute this intermediate solution
into your aqueous buffer.

Q2: Are there alternative solvents for IRX4310?
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A: Based on available data, DMSO is the confirmed solvent. For exploratory work, you might test

other water-miscible solvents like ethanol, but this would require empirical verification and careful
consideration of cytotoxicity.

Q3: How can I improve solubility for in vivo studies?

A: IRX4310 has demonstrated efficacy via oral administration in animal models [1]. For in-house
formulations, you can explore suspensions in vehicles containing carboxymethylcellulose (CMC),

Tween-80, or methylcellulose.

Seeking Further Information

The available data is limited. For deeper investigation, consider:

Experimental Determination: Use techniques like HPLC or UV-Vis spectroscopy to quantify

solubility in different buffers.
Consulting Suppliers: Reach out to chemical suppliers like Sigma-Aldrich for any unpublished data.

Scientific Literature: Search for papers that have used IRX4310 experimentally, as their methods
sections may contain valuable formulation details.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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